N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide

• Molecular Formula: C21H26ClN3O4S
• Molecular Weight: 452 g/mol
• IUPAC Name: N-[2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl]-N-(3-methoxyphenyl)methanesulfonamide
• InChI: InChI=1S/C21H26ClN3O4S/c1-16-7-8-17(22)13-20(16)23-9-11-24(12-10-23)21(26)15-25(30(3,27)28)18-5-4-6-19(14-18)29-2/h4-8,13-14H,9-12,15H2,1-3H3
• InChI Key: DEERXOVOJJHUFC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)CN(C3=CC(=CC=C3)OC)S(=O)(=O)C

Description

N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide, also known as Lurasidone, is a novel antipsychotic drug that has been approved by the FDA for the treatment of schizophrenia and bipolar depression. Lurasidone belongs to the class of atypical antipsychotics and is known to have a unique mechanism of action that sets it apart from other drugs in its class.

Mechanism of Action

N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide works by selectively blocking the activity of certain neurotransmitters in the brain, including dopamine and serotonin. This action helps to regulate the activity of these neurotransmitters, which are known to be involved in the development of psychiatric disorders. N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide is also known to have a high affinity for the serotonin 5-HT2A receptor, which is thought to be responsible for its antipsychotic effects.
Biochemical and Physiological Effects
N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide has been shown to have a number of biochemical and physiological effects, including the regulation of dopamine and serotonin levels in the brain. It has also been shown to have a positive effect on cognitive function, including memory and attention. N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide has also been shown to have a low risk of causing metabolic side effects, such as weight gain and diabetes, which are commonly associated with other antipsychotic drugs.

Advantages and Limitations for Lab Experiments

N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide has several advantages for use in laboratory experiments, including its high selectivity for certain neurotransmitters and its low risk of metabolic side effects. However, it also has some limitations, including its relatively short half-life and its potential for interactions with other drugs.

Future Directions

There are several future directions for research on N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide, including the development of new formulations and delivery methods, the investigation of its potential use in the treatment of other psychiatric disorders, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the long-term safety and efficacy of N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide, particularly in comparison to other antipsychotic drugs.

Synthesis Methods

The synthesis of N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide involves the reaction of 5-chloro-2-methylbenzoic acid with 1-piperazinecarboxamide, followed by the reaction of the resulting compound with 3-methoxybenzenesulfonyl chloride. The final product is obtained after purification and isolation.

Scientific Research Applications

N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide has been extensively studied for its efficacy in the treatment of schizophrenia and bipolar depression. Several clinical trials have demonstrated its effectiveness in reducing the symptoms of these disorders, including hallucinations, delusions, and mood swings. N-{2-[4-(5-chloro-2-methylphenyl)-1-piperazinyl]-2-oxoethyl}-N-(3-methoxyphenyl)methanesulfonamide has also been studied for its potential use in the treatment of other psychiatric disorders, such as anxiety and post-traumatic stress disorder.